Cas no 2228619-50-7 (4,4-difluoro-1-(2-phenylethyl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(2-phenylethyl)cyclohexylmethanamine
• CAS No: 2228619-50-7
• MF: C₁₅H₂₁F₂N
• MW: 253.330751180649
• CID: 6173042
• PubChem ID: 165705637
• Update Time: 2025-10-29

4,4-difluoro-1-(2-phenylethyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2-phenylethyl)cyclohexylmethanamine
• [4,4-difluoro-1-(2-phenylethyl)cyclohexyl]methanamine
• 2228619-50-7
• EN300-1863944

• Inchi： 1S/C15H21F2N/c16-15(17)10-8-14(12-18,9-11-15)7-6-13-4-2-1-3-5-13/h1-5H,6-12,18H2
• InChI Key： SZPHEOXXPVFSDN-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CCC2C=CC=CC=2)CC1)F

Computed Properties

• Exact Mass: 253.16420600g/mol
• Monoisotopic Mass: 253.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-1-(2-phenylethyl)cyclohexylmethanamine

Comprehensive Overview of 4,4-Difluoro-1-(2-phenylethyl)cyclohexylmethanamine (CAS No. 2228619-50-7)

The compound 4,4-difluoro-1-(2-phenylethyl)cyclohexylmethanamine (CAS No. 2228619-50-7) is a fluorinated cyclohexyl derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a difluorinated cyclohexyl ring and a phenylethyl side chain, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in modulating biological targets, particularly in neuroscience and metabolic disorders.

One of the key reasons for the growing interest in 4,4-difluoro-1-(2-phenylethyl)cyclohexylmethanamine is its structural similarity to other bioactive molecules. The presence of fluorine atoms enhances its metabolic stability and bioavailability, a feature highly sought after in modern medicinal chemistry. This aligns with current trends in drug development, where fluorinated compounds are gaining prominence for their improved pharmacokinetic properties. The compound's CAS No. 2228619-50-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

In addition to its pharmaceutical applications, 4,4-difluoro-1-(2-phenylethyl)cyclohexylmethanamine is also explored in material science. Its rigid cyclohexyl core and aromatic phenylethyl group make it a candidate for designing advanced polymers and liquid crystals. The compound's ability to influence molecular packing and intermolecular interactions is a topic of ongoing investigation, particularly in the context of organic electronics and nanotechnology.

The synthesis of 4,4-difluoro-1-(2-phenylethyl)cyclohexylmethanamine involves multi-step organic reactions, often starting from readily available precursors like cyclohexanone derivatives. Recent advancements in catalytic fluorination methods have improved the efficiency of producing such difluorinated compounds, addressing the demand for sustainable and cost-effective synthetic routes. This progress is particularly relevant given the increasing focus on green chemistry and reducing the environmental impact of chemical manufacturing.

From a commercial perspective, CAS No. 2228619-50-7 is listed in specialized chemical catalogs, often under categories like fluorinated amines or cyclohexyl derivatives. Its pricing and availability are influenced by factors such as purity, scale of production, and regional demand. Researchers and procurement specialists frequently search for suppliers offering high-purity samples, emphasizing the need for reliable analytical data, including NMR and HPLC profiles, to ensure quality.

The safety profile of 4,4-difluoro-1-(2-phenylethyl)cyclohexylmethanamine is another area of interest. While it is not classified as a hazardous material under standard regulations, proper handling protocols are recommended due to its amine functionality. Material Safety Data Sheets (MSDS) for this compound highlight standard laboratory precautions, such as the use of gloves and eye protection. This aligns with broader industry trends toward safer chemical handling and workplace practices.

Looking ahead, the potential applications of 4,4-difluoro-1-(2-phenylethyl)cyclohexylmethanamine are expected to expand as more studies elucidate its properties. Its combination of fluorine and aromatic moieties offers a versatile scaffold for further chemical modifications, making it a promising candidate for interdisciplinary research. Whether in drug development or advanced materials, this compound exemplifies the innovative directions of modern chemistry.